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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing the

anisotropic nature of ASTM F1839 foam during their experiments. Understanding and

accounting for this property is critical for obtaining accurate and repeatable results.

Frequently Asked Questions (FAQs)
Q1: What is ASTM F1839 foam and why is it used in orthopedic device testing?

ASTM F1839 is a standard specification for rigid, closed-cell polyurethane foam used as a

standardized testing medium for orthopedic devices and instruments.[1][2][3] It is designed to

mimic the mechanical properties of human cancellous (spongy) bone, providing a consistent

and reproducible material for evaluating the performance of devices like bone screws, plates,

and other implants.[4][5]

Q2: What does it mean that ASTM F1839 foam is "anisotropic"?

Anisotropy means that the foam's mechanical properties are directionally dependent. This is a

result of the manufacturing process, where the foam expands and rises, causing the cellular

structure to elongate in the direction of the foam rise. Consequently, the foam will exhibit

different strength and stiffness when tested parallel versus perpendicular to this "rise direction."

Q3: Why is it important to consider the anisotropy of the foam in my experiments?
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Failing to account for the anisotropic nature of ASTM F1839 foam can lead to significant

variability and inaccuracy in your experimental results. The orientation of the foam relative to

the applied load will directly influence measurements of compressive strength, compressive

modulus, shear strength, and other mechanical properties. For repeatable and comparable

results, it is crucial to consistently orient the foam according to the specific test being

performed.

Q4: How do I identify the "rise direction" of the foam block?

The foam rise direction should be indicated by the manufacturer on the foam block or in the

accompanying documentation. Visually, you may be able to observe a slight elongation of the

pores in the rise direction. If you are unsure, it is best to contact the foam supplier for

clarification.

Troubleshooting Guide: Inconsistent Experimental
Results
Inconsistent or unexpected results when testing with ASTM F1839 foam can often be attributed

to its anisotropic properties. This guide provides a step-by-step approach to troubleshoot these

issues.

Problem: High variability in compressive strength and
modulus measurements.
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Potential Cause Troubleshooting Step Expected Outcome

Incorrect Specimen Orientation

Verify that the compressive

load is being applied parallel to

the foam's rise direction as

specified in ASTM F1839.

Consistent compressive

strength and modulus values

that align with the

manufacturer's specifications

for the given foam grade.

Inconsistent Specimen

Preparation

Ensure all specimens are cut

to the specified dimensions

with clean, parallel surfaces.

Irregular surfaces can lead to

stress concentrations.

Reduced scatter in the data.

Testing Machine Compliance

Use a stiff testing machine and

ensure that the load platens

are parallel.

More accurate modulus

measurements.

Problem: Inconsistent shear strength and modulus data.
Potential Cause Troubleshooting Step Expected Outcome

Incorrect Specimen Orientation

For shear testing according to

ASTM C273 (as referenced by

ASTM F1839), the thickness of

the specimen should be

parallel to the foam rise

direction.

Shear properties will be more

consistent and in line with

expected values.

Adhesive Failure

Ensure a strong and uniform

bond between the foam

specimen and the loading

fixtures. Adhesive failure will

result in artificially low shear

strength readings.

Failure occurs within the foam

itself (cohesive failure), not at

the adhesive interface.

Misalignment of Loading

Fixtures

Check that the shear loading

fixtures are perfectly aligned to

apply a pure shear force.

Reduced data scatter and

more accurate shear modulus

determination.
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Data Presentation: Mechanical Properties of ASTM
F1839 Foam
The following tables summarize the typical mechanical properties of various grades of solid

rigid polyurethane foam conforming to ASTM F1839-08. These values are based on testing in

the standard orientations as specified by the ASTM standard.

Table 1: Compressive and Tensile Properties of ASTM F1839 Foam
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Grade
Density
(pcf)

Compressiv
e Strength
(MPa)

Compressiv
e Modulus
(MPa)

Tensile
Strength
(MPa)

Tensile
Modulus
(MPa)

5 5 0.6 16 1.0 32

8 8 1.5 38 1.3 56

10 10 2.2 58 2.1 86

12 12 3.2 81 2.5 112

15 15 4.9 123 3.7 173

17 17 6.2 155 4.6 205

20 20 8.4 210 5.6 284

25 25 13 317 8.8 399

30 30 18 445 12 592

35 35 24 592 16 713

40 40 31 759 19 1000

50 50 48 1148 27 1469

Data sourced

from

Sawbones, a

manufacturer

of ASTM

F1839

compliant

foam.

Table 2: Shear Properties of ASTM F1839 Foam
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Grade Density (pcf)
Shear Strength
(MPa)

Shear Modulus
(MPa)

5 5 0.59 7.1

8 8 1.2 14

10 10 1.6 19

12 12 2.1 24

15 15 2.8 33

17 17 3.4 39

20 20 4.3 49

25 25 5.9 68

30 30 7.6 87

35 35 9.4 108

40 40 11 130

50 50 16 178

Data sourced from

Sawbones, a

manufacturer of ASTM

F1839 compliant

foam.

Experimental Protocols
Protocol 1: Compressive Strength and Modulus Testing

Specimen Preparation: Cut cubical or cylindrical specimens from the ASTM F1839 foam

block. The height of the specimen should be parallel to the foam rise direction. Ensure the

loading surfaces are flat, parallel, and perpendicular to the sides.

Conditioning: Condition the specimens at a controlled temperature and humidity as specified

in the relevant testing standard (e.g., ASTM D1621).
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Test Setup: Place the specimen on the lower platen of a universal testing machine. Ensure

the specimen is centered.

Loading: Apply a compressive load at a constant rate of crosshead displacement until failure.

Data Acquisition: Record the load and displacement data throughout the test.

Calculations:

Calculate the compressive strength as the maximum stress sustained by the specimen.

Determine the compressive modulus from the initial linear portion of the stress-strain

curve.

Protocol 2: Shear Strength and Modulus Testing
Specimen Preparation: Prepare specimens with dimensions as specified in ASTM C273. The

thickness of the specimen should be parallel to the foam rise direction.

Bonding: Bond the specimen to the loading plates of the shear test fixture using a suitable

adhesive. Ensure the adhesive has fully cured before testing.

Test Setup: Mount the test fixture in a universal testing machine.

Loading: Apply a shear load at a constant rate of crosshead displacement.

Data Acquisition: Record the load and displacement data.

Calculations:

Calculate the shear strength from the maximum shear load.

Determine the shear modulus from the slope of the shear stress versus shear strain curve

in the initial linear region.

Mandatory Visualization
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Caption: Workflow for mechanical testing of ASTM F1839 foam.
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Caption: Troubleshooting logic for anisotropy-related issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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